Cas no 536-08-3 (Benzoic acid,3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]-)

Benzoic acid,3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]- Properties

Names and Identifiers

• Benzoic acid,3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]-
• 3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoic acid
• Digallic Acid
• Digallic Acid DISCONTINUED. Please see D445080
• 3-galloylgallic acid
• 3-galloyloxy-4,5-dihydroxy-benzoic acid
• Gallic acid 3-monogallate
• Gallic acid,3-gallate
• m-digallate
• m-Digallic acid
• m-Galloylgallic acid
• +Expand

Computed Properties

• Exact Mass: 322.03200
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Heavy Atom Count: 23
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 168
• Surface Charge: 0

Experimental Properties

• LogP: 1.13200
• PSA: 164.75000
• Refractive Index: 1.7770 (estimate)
• Boiling Point: 420.86°C (rough estimate)
• Melting Point: 267-269°C
• Density: 1.5467 (rough estimate)

Benzoic acid,3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]- Security Information

Benzoic acid,3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]- Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%